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Compound of Interest

Compound Name:
o-Chlorophenyl diphenyl

phosphate

Cat. No.: B228908 Get Quote

An In-depth Technical Guide to o-Chlorophenyl diphenyl phosphate

This technical guide provides a comprehensive overview of o-Chlorophenyl diphenyl
phosphate, including its chemical identity, physicochemical properties, relevant experimental

protocols, and logical workflows. This document is intended for researchers, scientists, and

professionals in drug development and chemical safety assessment.

Chemical Identity and Structure
o-Chlorophenyl diphenyl phosphate is an organophosphate ester. Organophosphate esters

are a class of compounds used as flame retardants, plasticizers, and industrial catalysts.

CAS Number: 115-85-5[1][2]

Molecular Formula: C₁₈H₁₄ClO₄P[1][2]

Synonyms: (2-Chlorophenyl) diphenyl phosphate, 2-Chlorophenyl diphenyl phosphate,

Phosphoric acid, 2-chlorophenyl diphenyl ester, NSC-2861[1][2][3]

The molecular structure consists of a central phosphate group bonded to three aryl groups: one

o-chlorophenyl group and two phenyl groups.

Molecular Structure Representations:
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SMILES:P(Oc1c(Cl)cccc1)(Oc2ccccc2)(Oc3ccccc3)=O[1]

InChI:InChI=1S/C18H14ClO4P/c19-17-13-7-8-14-18(17)23-24(20,21-15-9-3-1-4-10-15)22-

16-11-5-2-6-12-16/h1-14H[2][3]

Physicochemical Properties
Quantitative data for o-Chlorophenyl diphenyl phosphate is limited in publicly available

literature. The following table summarizes its known properties. For context, properties of the

related and more extensively studied compound, diphenyl phosphate (DPHP), are included

where available.

Property Value Source

Molecular Weight 360.73 g/mol [2]

Physical Form Solid (predicted) -

Boiling Point 397°C (calculated for DPHP) [4]

Melting Point
67.5°C (experimental for

DPHP)
[4]

Water Solubility
143.6 mg/L (calculated for

DPHP)
[4]

Vapour Pressure
1.22 x 10⁻⁵ Pa (calculated for

DPHP)
[4]

pKa 3.88 (experimental for DPHP) [4]

Experimental Protocols
This section details relevant experimental methodologies for the synthesis and toxicological

evaluation of aryl phosphate esters like o-Chlorophenyl diphenyl phosphate.

Synthesis Protocol: General Method for Chlorinated
Diphenyl Phosphate
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The following protocol is a general method for synthesizing chlorinated diphenyl phosphates

based on the reaction of phenol with phosphorus oxychloride (POCl₃), which can be adapted

for the specific synthesis of the o-chloro isomer.[5]

Materials:

Phenol

Phosphorus oxychloride (POCl₃)

Catalyst (e.g., Triphenylphosphine, Triphenylphosphine oxide)

Reaction vessel (reactor) equipped with heating and stirring capabilities

Distillation apparatus

Procedure:

Charge the reactor with phenol and phosphorus oxychloride (POCl₃). The typical molar ratio

of phenol to POCl₃ is between 1:1 and 3:1.[5]

Add the catalyst to the reaction mixture. The amount of catalyst (e.g., triphenylphosphine and

triphenylphosphine oxide) typically ranges from 0.5% to 8% of the phenol weight.[5]

Heat the mixture to a reaction temperature of 130-150°C.[5]

Maintain the temperature and stir the mixture for 2.5 to 5.5 hours.[5]

Monitor the reaction progress using Gas Chromatography (GC) to check for the consumption

of phenol. The reaction is considered complete when the phenol content is less than 0.5%.[5]

Upon completion, cool the reaction solution.

Purify the final product, chlorinated diphenyl phosphate, via rectification (distillation).[5]
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Synthesis Workflow

Reactants:
- Phenol
- POCl₃

- Catalyst

Reaction
(130-150°C, 2.5-5.5h)
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Purification
(Rectification)
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Final Product:
o-Chlorophenyl diphenyl phosphate
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Caption: General workflow for the synthesis of chlorinated diphenyl phosphates.

Toxicological Protocol: Developmental Toxicity
Assessment in Zebrafish
This protocol describes a method for evaluating the developmental toxicity of aryl phosphate

esters, adapted from studies on diphenyl phosphate (DPHP).[6] The zebrafish (Danio rerio)
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model is frequently used due to its rapid development and optical transparency.

Materials:

Wild-type zebrafish embryos

o-Chlorophenyl diphenyl phosphate stock solution (in a suitable solvent like DMSO)

Embryo medium (e.g., E3 medium)

o-dianisidine staining solution

Stereomicroscope with a camera

Image analysis software (e.g., ImageJ)

Reagents for RNA extraction and mRNA sequencing

Procedure:

Exposure:

Collect freshly fertilized zebrafish embryos.

At 24 hours post-fertilization (hpf), place embryos in multi-well plates containing embryo

medium.

Expose embryos to a range of concentrations of o-Chlorophenyl diphenyl phosphate
(and a vehicle control) until 72 hpf.

Hemoglobin Staining (Assessment of Anemia):

At 72 hpf, dechorionate the embryos manually.

Stain the embryos with o-dianisidine solution to visualize hemoglobin.

Image the pericardial region of each embryo under a stereomicroscope.[6]
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Quantify the staining intensity using image analysis software to assess relative

hemoglobin levels. A significant decrease in staining indicates potential anemia.[6]

Transcriptomic Analysis (mRNA-Sequencing):

Pool embryos from each exposure group at a specific time point (e.g., 72 hpf).

Extract total RNA from the pooled samples.

Perform mRNA-sequencing to analyze changes in gene expression profiles resulting from

the chemical exposure.[6]

Analyze the data to identify disrupted biological pathways, such as those related to

mitochondrial function or heme biosynthesis, which have been observed in DPHP toxicity

studies.[6][7]

Biological Activity and Metabolism
o-Chlorophenyl diphenyl phosphate belongs to the class of aryl phosphate esters, which are

known to undergo metabolic transformation. The primary metabolite of the widely used

triphenyl phosphate (TPHP) is diphenyl phosphate (DPHP).[4][6] This metabolic conversion

occurs through hydrolysis. It is plausible that o-Chlorophenyl diphenyl phosphate undergoes

a similar metabolic process.

Toxicological studies on DPHP, the metabolite of TPHP, have shown that it can induce

developmental toxicity, including cardiac defects and disruption of heme biosynthesis in

zebrafish embryos, although its potency is generally lower than the parent compound TPHP.[6]

[7][8] Given the structural similarity, investigating the potential endocrine-disrupting effects and

developmental toxicity of o-Chlorophenyl diphenyl phosphate is warranted.
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Conceptual Metabolic Pathway
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Caption: Conceptual metabolic pathway of an aryl tri-phosphate ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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